Cas no 1223748-36-4 (4-Chloro-6-isopropoxyquinazoline,)

• Product Name: 4-Chloro-6-isopropoxyquinazoline,
• CAS No: 1223748-36-4
• MF: C₁₁H₁₁ClN₂O
• MW: 222.67084145546
• CID: 1067835
• PubChem ID: 46835709
• Update Time: 2025-04-20

4-Chloro-6-isopropoxyquinazoline, Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-isopropoxyquinazoline
• A11375
• AG-L-58265
• CTK6B0855
• I14-16977
• KB-241636
• DTXSID50676532
• YYB74836
• 4-chloro-6-(propan-2-yloxy)quinazoline
• 4-chloro-6-isopropoxyquinazoline F
• 4-Chloro-6-[(propan-2-yl)oxy]quinazoline
• AKOS015841697
• 4-chloro-6-propan-2-yloxyquinazoline
• 1223748-36-4
• DB-062041
• 4-Chloro-6-isopropoxyquinazoline,

• MDL： MFCD14708214
• Inchi： 1S/C11H11ClN2O/c1-7(2)15-8-3-4-10-9(5-8)11(12)14-6-13-10/h3-7H,1-2H3
• InChI Key： FKMDJWCZSDSMHV-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C=CC(=C2)OC(C)C)=NC=N1

Computed Properties

• Exact Mass: 222.0559907g/mol
• Monoisotopic Mass: 222.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35Ų

4-Chloro-6-isopropoxyquinazoline, Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines